3-(1H-1,2,4-triazol-1-yl)propan-1-amine
Cat. No. B1352039
Key on ui cas rn:
69807-82-5
M. Wt: 126.16 g/mol
InChI Key: IXXJEYNOJZNYBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04568685
Procedure details
Acrylonitrile (5) and 1H-1,2,4-triazole (2) are reacted with heat for about 2-4 hours, concentrated to an oil and then hydrogenated with Raney nickel catalyst in methanol and ammonium hydroxide for a period of about 8-10 hours, giving 1H-1,2,4-triazole-1-propanamine (6).
Identifiers
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REACTION_CXSMILES
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[C:1](#[N:4])[CH:2]=[CH2:3].[NH:5]1[CH:9]=[N:8][CH:7]=[N:6]1>>[N:5]1([CH2:3][CH2:2][CH2:1][NH2:4])[CH:9]=[N:8][CH:7]=[N:6]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C=C)#N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1N=CN=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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with heat for about 2-4 hours
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Duration
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3 (± 1) h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to an oil
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Outcomes
Product
Details
Reaction Time |
9 (± 1) h |
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Name
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Type
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product
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Smiles
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N1(N=CN=C1)CCCN
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
